Cas no 90765-02-9 (Acetamide,N-(4-methyl-5-nitro-2-pyridinyl)-)

• Product Name: Acetamide,N-(4-methyl-5-nitro-2-pyridinyl)-
• CAS No: 90765-02-9
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD05662402
• CID: 803124
• PubChem ID: 13567013
• Update Time: 2025-07-19

Acetamide,N-(4-methyl-5-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-methyl-5-nitro-2-pyridinyl)-
• 2-ACETAMIDO-5-NITRO-4-PICOLINE
• N-(4-Methyl-5-nitropyridin-2-yl)acetamide
• 2-acetylamino-4-methyl-5-nitropyridine
• 2-Acetylamino-5-nitro-4-picoline
• N-(4-Methyl-5-Nitro-2-Pyridinyl)-Acetamide
• N1-(4-methyl-5-nitro-2-pyridyl)acetamide
• N1-(4-methyl-5-nitro-pyridin-2-yl)acetamide
• 4-Picoline,2-acetamido-5-nitro- (7CI)
• 4-Picoline, 2-acetamido-5-nitro- (7CI)
• N-(4-Methyl-5-nitro-2-pyridinyl)acetamide (ACI)
• 2-Acetamido-5-nitro-picoline
• N-(4-Methyl-5-nitro-2-pyridyl)acetamide
• MFCD05662402
• SY041197
• SCHEMBL2019522
• RXLYNDDWAMZCDD-UHFFFAOYSA-N
• DTXSID60543988
• N-(4-methyl-5-nitropyridin-2-yl) acetamide
• AKOS006237406
• CS-0367866
• N-(4-Methyl-5-nitro-pyridin-2-yl)-acetamide
• 90765-02-9
• AC7197

• MDL： MFCD05662402
• Inchi： 1S/C8H9N3O3/c1-5-3-8(10-6(2)12)9-4-7(5)11(13)14/h3-4H,1-2H3,(H,9,10,12)
• InChI Key： RXLYNDDWAMZCDD-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(C)C([N+](=O)[O-])=CN=1

Computed Properties

• Exact Mass: 195.06400
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157 ºC
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 87.81000
• LogP: 1.85280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on Acetamide,N-(4-methyl-5-nitro-2-pyridinyl)-

Acetamide, N-(4-methyl-5-nitro-2-pyridinyl): Chemical Profile and Emerging Applications

Acetamide, N-(4-methyl-5-nitro-2-pyridinyl) (CAS No. 90765-02-9), is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, exhibits a range of potential applications that span from medicinal chemistry to agrochemical formulations. The molecular framework of this compound consists of a pyridine core substituted with a nitro group at the 5-position and a methyl group at the 4-position, further functionalized with an acetamide moiety at the 2-position. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceutical intermediates and bioactive molecules.

The CAS No. 90765-02-9 identifier is crucial for distinguishing this compound in databases and literature, ensuring precise referencing in scientific communications. The compound’s reactivity is influenced by its electron-withdrawing nitro group and the electron-donating methyl group, which can be exploited in various synthetic pathways. For instance, the nitro group can undergo reduction to form an amine, while the pyridine ring can participate in metal-catalyzed cross-coupling reactions, making it a valuable building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their prevalence in bioactive natural products and synthetic drugs. The N-(4-methyl-5-nitro-2-pyridinyl)acetamide structure has been investigated for its potential as a kinase inhibitor and antimicrobial agent. Studies have demonstrated that modifications at the pyridine ring can modulate binding affinity to target proteins, offering insights into drug design strategies. For example, computational modeling has revealed that the nitro group enhances interactions with certain amino acid residues in protein active sites, which could be leveraged to improve drug efficacy.

One of the most compelling aspects of Acetamide, N-(4-methyl-5-nitro-2-pyridinyl) is its role in neurological research. Pyridine-based compounds have shown promise as neuromodulators, with some derivatives exhibiting properties similar to known therapeutic agents. The presence of both the nitro and methyl substituents may influence central nervous system activity by interacting with specific neurotransmitter receptors or enzymes. Preliminary experiments have suggested that this compound could serve as a lead compound for developing novel treatments for neurological disorders characterized by abnormal neuronal signaling.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing advanced pesticides and herbicides. The structural motifs present in Acetamide, N-(4-methyl-5-nitro-2-pyridinyl) are common in agrochemicals due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. Research is ongoing to optimize its efficacy and environmental profile, ensuring sustainable agricultural practices.

From a synthetic chemistry perspective, Acetamide, N-(4-methyl-5-nitro-2-pyridinyl) serves as an excellent model for exploring new reaction pathways and methodologies. Its complex functionalization provides chemists with opportunities to develop innovative synthetic strategies that could be applied to other challenging molecules. Advances in catalytic systems and green chemistry principles have further enhanced the utility of this compound in modern synthetic workflows.

The development of novel analytical techniques has also contributed to a deeper understanding of Acetamide, N-(4-methyl-5-nitro-2-pyridinyl). Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise structural elucidation and purity assessment. These tools are essential for ensuring consistency in pharmaceutical-grade production and for studying biological interactions at the molecular level.

In conclusion, Acetamide, N-(4-methyl-5-nitro-2-pyridinyl) (CAS No. 90765-02-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing pharmaceuticals, agrochemicals, and other bioactive compounds. Ongoing research continues to uncover new applications and refine synthetic methodologies, solidifying its role as a cornerstone molecule in modern chemical innovation.